Cas no 1797579-03-3 (2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one
• CAS No: 1797579-03-3
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 5405985
• Update Time: 2025-07-16

2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-indol-1-yl-1-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone
• 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C21H20N4O2S/c26-19(13-24-10-7-15-4-1-2-6-18(15)24)25-9-3-5-16(12-25)20-22-23-21(27-20)17-8-11-28-14-17/h1-2,4,6-8,10-11,14,16H,3,5,9,12-13H2
• InChI Key： MJJKIOQXKNKRED-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(C2=NN=C(C3C=CSC=3)O2)C1)CN1C2=C(C=CC=C2)C=C1

Additional information on 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one

Comprehensive Overview of 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS No. 1797579-03-3)

The compound 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS No. 1797579-03-3) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the indole and thiophene moieties, as well as the 1,3,4-oxadiazole ring, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one has surged, driven by the need for innovative therapeutics in areas such as oncology, neurology, and infectious diseases. The compound's piperidine core and oxadiazole linkage contribute to its stability and bioavailability, which are critical factors in drug development. These attributes align with current trends in small-molecule drug design and targeted therapy, topics frequently searched by professionals in the pharmaceutical industry.

The synthesis of CAS No. 1797579-03-3 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired molecular architecture. Its thiophene-3-yl substituent enhances its electronic properties, making it suitable for further derivatization. This flexibility is highly valued in structure-activity relationship (SAR) studies, a hot topic among chemists and pharmacologists aiming to optimize drug candidates. The compound's indol-1-yl group also plays a pivotal role in its binding affinity, a subject of numerous academic publications and patent filings.

From an industrial perspective, 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery. These methodologies are widely explored in AI-driven research platforms, reflecting the growing intersection of computational chemistry and experimental science. The compound's CAS number 1797579-03-3 is frequently queried in databases like PubChem and Reaxys, underscoring its relevance in global R&D efforts.

Environmental and regulatory considerations are also paramount when working with such compounds. While 1797579-03-3 is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. This aligns with the increasing public and scientific focus on green chemistry and sustainable synthesis, which are trending topics in both academic and industrial circles. Researchers are actively investigating eco-friendly routes to produce derivatives of this compound, minimizing waste and energy consumption.

In summary, 2-(1H-indol-1-yl)-1-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset in the quest for next-generation pharmaceuticals. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug design and chemical biology.